Cas no 1804487-16-8 (2-(Bromomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1804487-16-8
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4870781
• Update Time: 2025-10-21

2-(Bromomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H7BrClF2NO2/c10-3-6-4(2-7(15)16)1-5(9(12)13)8(11)14-6/h1,9H,2-3H2,(H,15,16)
• InChI Key： HAGXOQWLVZUHFS-UHFFFAOYSA-N
• SMILES： BrCC1C(CC(=O)O)=CC(C(F)F)=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-acetic acid

Recent Advances in the Application of 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-acetic acid (CAS: 1804487-16-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-acetic acid (CAS: 1804487-16-8) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This heterocyclic compound, characterized by its unique pyridine core with bromomethyl, chloro, and difluoromethyl substituents, offers versatile reactivity for further functionalization. Recent studies have highlighted its potential as a building block for the construction of complex molecular architectures with enhanced biological activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent kinase inhibitors. Researchers utilized the bromomethyl group for selective alkylation reactions, while the difluoromethyl moiety contributed to improved metabolic stability of the final compounds. The study reported several derivatives showing nanomolar activity against specific cancer-related kinases, with one lead compound currently undergoing preclinical evaluation.

In agrochemical research, a team from Syngenta reported in Pest Management Science (2024) the development of novel fungicides using 1804487-16-8 as a key intermediate. The electron-withdrawing effects of the chloro and difluoromethyl groups were found to enhance the stability of the resulting compounds under field conditions, while the acetic acid moiety facilitated systemic movement within plants. Field trials showed promising control against major fungal pathogens in cereals with reduced application rates compared to conventional fungicides.

The synthetic accessibility of 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-acetic acid has been significantly improved through recent process chemistry developments. A 2024 Organic Process Research & Development publication detailed a scalable, three-step synthesis from commercially available starting materials, achieving an overall yield of 68% with excellent purity (>99%). This advancement has made the compound more accessible for both academic and industrial research applications.

Structural-activity relationship (SAR) studies have revealed that modifications at the 2-position (bromomethyl group) of this scaffold are particularly important for modulating biological activity. Researchers at Merck have developed a library of over 200 derivatives by replacing the bromine with various nucleophiles, identifying several compounds with improved target selectivity and reduced off-target effects. These findings were presented at the 2024 ACS National Meeting and are expected to be published in Bioorganic & Medicinal Chemistry.

Recent computational studies have provided insights into the molecular interactions of derivatives of 1804487-16-8 with biological targets. Molecular docking simulations suggest that the difluoromethyl group participates in unique hydrophobic interactions with protein binding pockets, while the pyridine nitrogen serves as a hydrogen bond acceptor. These computational models are guiding the rational design of next-generation compounds based on this scaffold.

Looking forward, the versatility of 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-acetic acid suggests it will continue to be an important building block in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a starting material for radiofluorination in PET tracer synthesis. The compound's unique combination of reactive handles and physicochemical properties positions it as a valuable tool for addressing current challenges in drug discovery and development.